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For Researchers, Scientists, and Drug Development Professionals

Introduction

1,12-Dodecanediol is a versatile long-chain diol that is increasingly utilized in cosmetic and
dermatological formulations. Its unique molecular structure, featuring a twelve-carbon aliphatic
chain with hydroxyl groups at both ends, imparts a range of desirable properties. These
application notes provide a comprehensive overview of the multifaceted role of 1,12-
Dodecanediol, including its functions as a moisturizing agent, emollient, formulation stabilizer,
and preservative booster. Detailed experimental protocols are provided to enable researchers
to evaluate its efficacy and incorporate it into novel cosmetic and therapeutic products.

Key Applications in Cosmetic Formulations

1,12-Dodecanediol offers several key benefits in skincare and cosmetic products:

o Enhanced Skin Hydration: As a humectant, 1,12-Dodecanediol attracts and binds water to
the stratum corneum, the outermost layer of the skin, leading to improved skin hydration.[1]

[2]

o Emollient Properties: Its long carbon chain provides excellent emollient properties, helping to
soften and smooth the skin by filling in the spaces between corneocytes.[1] This contributes
to a more pleasant skin feel and texture in creams and lotions.[1][2]
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o Formulation Stabilizer: 1,12-Dodecanediol can act as a stabilizer in emulsions, contributing
to the overall stability and shelf-life of cosmetic products.[1]

o Preservative Booster: It exhibits antimicrobial properties and can be used to boost the
efficacy of traditional preservatives, allowing for the use of lower concentrations of these
agents and potentially reducing the risk of skin sensitization.

e Precursor for Surfactants and Emulsifiers: This diol can also serve as a building block in the
synthesis of various surfactants and emulsifiers used in a wide range of personal care
products.[3][4]

Data Presentation

The following tables are provided as templates for summarizing quantitative data from the
experimental protocols outlined below.

Table 1: Skin Hydration Efficacy of a Formulation Containing 1,12-Dodecanediol

Formulation with

Placebo .
X% 1,12- . % Increase in
. . ) Formulation ]
Time Point Dodecanediol Hydration (vs.
(Corneometer
(Corneometer . Placebo)
. Units)
Units)
Baseline (T0) Insert Value Insert Value -
1 Hour (T1) Insert Value Insert Value Calculate Value
4 Hours (T4) Insert Value Insert Value Calculate Value
8 Hours (T8) Insert Value Insert Value Calculate Value
24 Hours (T24) Insert Value Insert Value Calculate Value

Table 2: Effect of a Formulation Containing 1,12-Dodecanediol on Transepidermal Water Loss
(TEWL)
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Formulation with

Placebo o
) . X% 1,12- . % Reduction in
Time Point . Formulation
Dodecanediol TEWL (vs. Placebo)
(g/m?/h)
(g/m?/h)
Baseline (T0) Insert Value Insert Value
1 Hour (T1) Insert Value Insert Value Calculate Value
4 Hours (T4) Insert Value Insert Value Calculate Value
8 Hours (T8) Insert Value Insert Value Calculate Value
24 Hours (T24) Insert Value Insert Value Calculate Value

Table 3: Antimicrobial Efficacy of 1,12-Dodecanediol (Minimum Inhibitory Concentration - MIC)

MIC of 1,12-Dodecanediol

Microorganism ATCC Strain Number

(ng/mL)
Staphylococcus aureus e.g., 6538 Insert Value
Pseudomonas aeruginosa e.g., 9027 Insert Value
Escherichia coli e.g., 8739 Insert Value
Candida albicans e.g., 10231 Insert Value
Aspergillus brasiliensis e.g., 16404 Insert Value

Experimental Protocols
Protocol 1: In-Vivo Evaluation of Skin Moisturization

Objective: To quantify the effect of a cosmetic formulation containing 1,12-Dodecanediol on
skin surface hydration.

Materials:

o Corneometer® (e.g., CM 825, Courage + Khazaka)
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o Test formulation containing a specified concentration of 1,12-Dodecanediol
¢ Placebo formulation (without 1,12-Dodecanediol)

o Volunteer panel with normal to dry skin

Methodology:

e Volunteer Acclimatization: Volunteers should acclimate in a room with controlled temperature
(20-22°C) and humidity (40-60%) for at least 30 minutes before measurements.

o Test Area Demarcation: Mark out two equivalent test areas on the volar forearm of each
volunteer.

o Baseline Measurement: Take baseline skin hydration readings from both test areas using the
Corneometer®.

e Product Application: Apply a standardized amount (e.g., 2 mg/cm?) of the test formulation to
one area and the placebo to the other.

» Post-Application Measurements: Take Corneometer® readings at specified time points (e.g.,
1, 4, 8, and 24 hours) after product application.

» Data Analysis: Calculate the mean Corneometer® values for each formulation at each time
point. The percentage increase in hydration can be calculated relative to the placebo.

Workflow for Skin Moisturization Evaluation

Preparation Execution Analysis
Volunteer Acclimatization a[ Test Area Demarcation ) [ Baseline Measurement (Corneometer) ]4»[ Product Application (Test & Placebo) )—»[ Post-Application Measurements [Da(a Cuuecuon]a[s‘ausucal Anausis]a[ Report Generauonj

Click to download full resolution via product page

Caption: Workflow for in-vivo skin moisturization assessment.
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Protocol 2: Evaluation of Transepidermal Water Loss
(TEWL)

Objective: To assess the effect of a formulation containing 1,12-Dodecanediol on the skin's
barrier function by measuring TEWL.

Materials:

Tewameter® (e.g., TM 300, Courage + Khazaka)

Test formulation containing a specified concentration of 1,12-Dodecanediol

Placebo formulation

Volunteer panel

Methodology:

Volunteer Acclimatization: As in Protocol 1.
o Test Area Demarcation: As in Protocol 1.

o Baseline Measurement: Measure baseline TEWL from both test areas using the
Tewameter®.

e Product Application: Apply the test and placebo formulations as described in Protocol 1.

o Post-Application Measurements: Measure TEWL at specified time points (e.g., 1, 4, 8, and
24 hours) after application.

o Data Analysis: Calculate the mean TEWL values. A reduction in TEWL indicates an
improvement in the skin's barrier function.

Protocol 3: Determination of Antimicrobial Efficacy
(Challenge Test)

Objective: To evaluate the preservative effectiveness of a cosmetic formulation containing 1,12-
Dodecanediol. This protocol is based on the principles of the USP <51> and ISO 11930
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challenge tests.
Materials:
e Test formulation with 1,12-Dodecanediol

o Cultures of specified microorganisms (e.g., S. aureus, P. aeruginosa, E. coli, C. albicans, A.
brasiliensis)

e Sterile containers
e Incubator
o Plating media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

Methodology:

Inoculum Preparation: Prepare standardized inoculums of the test microorganisms.

 Inoculation: Inoculate separate samples of the cosmetic product with each test
microorganism to achieve a final concentration of 10°5 to 10"6 CFU/mL for bacteria and
1074 to 10”5 CFU/mL for yeast and mold.

 Incubation: Store the inoculated products at a specified temperature (e.g., 20-25°C).

o Sampling and Plating: At specified intervals (e.g., 7, 14, and 28 days), remove aliquots from
each inoculated sample and determine the number of viable microorganisms by plate count.

» Evaluation: Compare the microbial counts at each interval to the initial inoculated count. The
formulation is considered adequately preserved if it meets the log reduction criteria specified
in the relevant standard (e.g., for bacteria, not less than a 2.0 log reduction from the initial
count at 14 days, and no increase from the 14-day count at 28 days).

Workflow for Antimicrobial Efficacy Challenge Test
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Caption: Workflow of a cosmetic preservative challenge test.
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Mechanism of Action: Skin Barrier Enhancement

1,12-Dodecanediol contributes to the integrity of the skin barrier through a multi-faceted
mechanism. As a humectant, it draws moisture from the dermis to the epidermis and binds it
within the stratum corneum. As an emollient, it integrates into the lipid matrix of the stratum
corneum, which is primarily composed of ceramides, cholesterol, and free fatty acids. This
helps to fill the gaps between corneocytes, reinforcing the barrier and reducing transepidermal
water loss. While the precise molecular interactions are a subject of ongoing research, it is
hypothesized that the long aliphatic chain of 1,12-Dodecanediol can interact with the lipid
bilayers, potentially influencing their organization and fluidity to enhance barrier function.[5]

Diagram of Skin Barrier Enhancement by 1,12-Dodecanediol
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Caption: Functional roles of 1,12-Dodecanediol in skin barrier enhancement.

Conclusion

1,12-Dodecanediol is a highly effective and multifunctional ingredient for cosmetic and
dermatological formulations. Its ability to enhance skin hydration, provide emollience, stabilize
formulations, and boost preservative systems makes it a valuable component for a wide range
of products. The protocols provided herein offer a framework for the systematic evaluation of its
benefits, enabling the development of innovative and efficacious skincare solutions. Further
research into its specific molecular interactions with the stratum corneum will continue to
elucidate its full potential in promoting skin health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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